Cas no 13658-01-0 (Cinnoline, 4,5-dinitro-, 1-oxide)

• Product name: Cinnoline, 4,5-dinitro-, 1-oxide
• CAS No: 13658-01-0
• MF: C₈H₄N₄O₅
• MW: 236.141160964966
• CID: 1241956

Cinnoline, 4,5-dinitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 4,5-dinitro-, 1-oxide

• Inchi： 1S/C8H4N4O5/c13-10-5-2-1-3-6(11(14)15)8(5)7(4-9-10)12(16)17/h1-4H
• InChI Key： MASCRNHDPZQPSO-UHFFFAOYSA-N
• SMILES： [N+]1([O-])C2=C(C([N+]([O-])=O)=CC=C2)C([N+]([O-])=O)=CN=1

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• Melting Point: 191-192 °C
• Boiling Point: 492.6±55.0 °C(Predicted)
• pka: -4.86±0.30(Predicted)